Cas no 60148-94-9 (Heptanoic acid,2,6-dimethyl-, (2R)-)
60148-94-9 structure
Product Name:Heptanoic acid,2,6-dimethyl-, (2R)-
CAS No:60148-94-9
Molecular Formula:C9H18O2
Molecular Weight:158.23802
MDL:MFCD07780243
CID:518956
PubChem ID:43222
Heptanoic acid,2,6-dimethyl-, (2R)- Properties
Names and Identifiers
-
- Heptanoic acid,2,6-dimethyl-, (2R)-
- 2,6-DIMETHYL C7:0 FATTY ACID
- 2,6-DIMETHYLHEPTANOIC ACID
- D,L-2,6-DIMETHYLHEPTANOIC ACID
- DL-2,6-dimethyl heptanoic acid
- 2,6-dimethyl-heptanoicacid
- 2,6-dimethyl-heptanoic acid
- 2,6-DIMETHYL C7
- DTXSID70975574
- CHEBI:143886
- EN300-1826928
- AKOS006285412
- 60148-94-9
- DB-239580
- SCHEMBL276749
- F73233
- 7494-12-4
-
- MDL： MFCD07780243
- InChIKey： MDAPKSVKYITQHQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
- SMILES： CC(C)CCCC(C)C(O)=O
Computed Properties
- Exact Mass: 158.13100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 5
- Monoisotopic Mass: 158.130679813g/mol
- Heavy Atom Count: 11
- Complexity: 119
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- LogP: 2.53340
- PSA: 37.30000
- Refractive Index: 1.4159 (estimate)
- Boiling Point: 246.47°C (estimate)
- Density: 0.9113 (rough estimate)
Heptanoic acid,2,6-dimethyl-, (2R)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | LN4165249-5mg |
DL-2,6-dimethylHeptanoicAcid |
60148-94-9 | ≥98% | 5mg |
RMB 448.00 | 2025-02-20 | |
| Enamine | EN300-6505439-0.05g |
(2R)-2,6-dimethylheptanoic acid |
60148-94-9 | 0.05g |
$1296.0 |
Heptanoic acid,2,6-dimethyl-, (2R)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:60148-94-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Heptanoic acid,2,6-dimethyl-, (2R)- Related Literature
-
Elena N. Prilezhaeva Russ. Chem. Rev. 2000 69 367
-
G. Baddeley,W. Cocker,G. W. Kenner,M. C. Whiting,J. D. Loudon,W. Klyne,J. T. Edward,A. R. Pinder,J. C. P . Schwarz,G. R. Barker,R. N. Haszeldine Annu. Rep. Prog. Chem. 1954 51 153
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R. M. Gascoigne,J. J. H. Simes Q. Rev. Chem. Soc. 1955 9 328
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4. Enantioselective synthesis of α-arylpropanoic acidsPhilip C. Bulman Page,Michael J. McKenzie,Derek R. Buckle J. Chem. Soc. Perkin Trans. 1 1995 2673
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